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Compound of Interest

Compound Name: Diphenyliodonium iodide

Cat. No.: B145650 Get Quote

An In-depth Technical Guide to
Diphenyliodonium Iodide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties, synthesis, and key applications of Diphenyliodonium Iodide (CAS No. 2217-79-0).

The information is curated for professionals in research, chemical synthesis, and drug

development, with a focus on quantitative data, detailed experimental protocols, and visual

representations of key processes.

Core Physical and Chemical Properties
Diphenyliodonium iodide is a versatile organoiodine compound, appearing as a white to light

yellow solid or crystalline powder. It is a salt consisting of a diphenyliodonium cation and an

iodide anion. This structure makes it a valuable reagent in organic synthesis, particularly as a

photoinitiator and an arylating agent.[1]

Quantitative physical data for diphenyliodonium iodide are summarized in the table below. It

is noteworthy that the reported melting point varies across different sources, which may be

attributed to impurities or different measurement conditions. The compound is generally soluble

in organic solvents but has limited solubility in water.[2][3]
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Property Value Source(s)

Molecular Formula C₁₂H₁₀I₂ [4][5]

Molecular Weight 408.02 g/mol [4][5]

Appearance
White to light yellow

solid/crystals
[1][4]

Melting Point 162-164 °C [5]

172-175 °C (with vigorous

decomposition)
[6]

~180-183 °C [2]

Solubility
Soluble in alcohols, ethers,

chlorides, acetone, DMSO
[2][3]

Limited solubility in water [3]

Sensitivity Light Sensitive [5]

Diphenyliodonium iodide exhibits several key chemical behaviors:

Photoinitiator: Upon exposure to UV light, it undergoes photolysis to generate free radicals,

making it a highly effective photoinitiator for rapid curing processes in UV-curable coatings,

inks, and adhesives.[1]

Oxidizing Agent: The iodonium moiety is a powerful oxidizing agent, enabling its use in

various synthetic transformations.[3]

Arylating Agent: It serves as an electrophilic source of a phenyl group, reacting with a wide

range of nucleophiles in arylation reactions. This is crucial for the synthesis of complex

organic molecules in the pharmaceutical and agrochemical industries.[1][2]

Reactive Oxygen Species (ROS) Inhibitor: Diphenyliodonium compounds are known

inhibitors of flavoenzymes, particularly NAD(P)H oxidase, a major source of cellular ROS.[2]

This inhibitory action is central to some of its biological applications.
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Experimental Protocols
A reliable and well-documented method for the preparation of diphenyliodonium iodide is

through the reaction of iodosobenzene and iodoxybenzene in the presence of a base, followed

by precipitation with potassium iodide.[6]

Reactants:

Iodosobenzene (22 g, 0.1 mole)

Iodoxybenzene (24 g, 0.1 mole)

1 N Sodium Hydroxide (200 ml)

Potassium Iodide (20 g, 0.12 mole)

Water

Procedure:

A mixture of iodosobenzene (22 g) and iodoxybenzene (24 g) is combined with 200 ml of 1 N

sodium hydroxide.

The mixture is gently stirred for 24 hours, resulting in a brown slurry.

The slurry is diluted and thoroughly stirred with 1 L of cold water.

After the solids settle, the supernatant solution containing diphenyliodonium iodate is

decanted through a filter.

The solid residue is extracted twice more with 500 ml portions of water, with the extracts

decanted through the filter each time.

An aqueous solution of potassium iodide (20 g in water) is added to the combined filtrates.

A bulky white precipitate of diphenyliodonium iodide forms. The mixture is allowed to stand

for 1-2 hours with occasional shaking.
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The precipitate is collected by suction filtration, washed with water, and dried at room

temperature.

Expected Yield: 29–30 g (70–72%).[6]
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Caption: Workflow for the synthesis of Diphenyliodonium Iodide.
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Spectral Data
While detailed spectral analyses are proprietary to manufacturers, the expected characteristics

can be inferred from the structure and available data. A certificate of analysis for a commercial

sample confirms the ¹H NMR spectrum is consistent with the structure, and purity is ≥98.0% by

NMR.[4]

Spectrum Expected Characteristics Source(s)

¹H NMR

Signals in the aromatic region

(approx. 7.0-8.5 ppm)

corresponding to the protons

of the two phenyl rings. The

integration should correspond

to 10 protons.

[4][7]

¹³C NMR

Signals corresponding to the

aromatic carbons. The carbon

atom directly bonded to the

iodine (ipso-carbon) would be

distinct. Data for the

diphenyliodonium cation is

available in spectral

databases.

[3]

IR Spectroscopy

Characteristic peaks for

aromatic C-H stretching (above

3000 cm⁻¹), C=C ring

stretching (approx. 1450-1600

cm⁻¹), and C-H bending

(approx. 690-900 cm⁻¹).

[8]

UV-Vis

For diphenyliodonium salts, an

absorption maximum is

reported at 227 nm. In the

presence of the iodide anion, a

charge-transfer band appears

at approximately 324 nm in

acetonitrile.

[9][10]
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Biological Activity and Applications
Diphenyliodonium and its derivatives are well-established inhibitors of NAD(P)H oxidase, a key

enzyme responsible for the production of superoxide radicals, a primary ROS.[2] This inhibition

is believed to occur through interaction with the flavin center of the enzyme. Its ability to

modulate ROS levels makes it a valuable tool in studying oxidative stress and a compound of

interest in drug development.

In a specific application, diphenyliodonium iodide has been shown to prevent the yellowing of

fresh-cut yams. It achieves this by inhibiting the phenylpropanoid pathway, which is responsible

for the biosynthesis of various phenolic compounds, including bisdemethoxycurcumin, the

compound responsible for the discoloration.[11] The phenylpropanoid pathway is a major

pathway in plant secondary metabolism, starting from the amino acid phenylalanine.[12] The

inhibitory action of diphenyliodonium iodide is likely linked to its function as a ROS inhibitor,

as ROS can act as signaling molecules that activate stress-response pathways like this one in

plants.[11][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.semanticscholar.org/paper/Diphenyleneiodonium%2C-an-NAD(P)H-oxidase-inhibitor%2C-Li-Trush/f3a051924ea0d3faa91cfea743830f08999fdbd3
https://www.benchchem.com/product/b145650?utm_src=pdf-body
https://www.medchemexpress.com/diphenyliodonium-iodide.html
https://pubmed.ncbi.nlm.nih.gov/22303276/
https://www.benchchem.com/product/b145650?utm_src=pdf-body
https://www.medchemexpress.com/diphenyliodonium-iodide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6651195/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diphenyliodonium
Iodide

Reactive Oxygen
Species (ROS)

Inhibits

Phenylpropanoid
Pathway Activation

Activates

Bisdemethoxycurcumin
(Yellow Pigment)

Biosynthesis

Phenylalanine
(Precursor)

PAL, C4H, 4CL, etc.

Yellowing of
Fresh-Cut Yam

Click to download full resolution via product page

Caption: Inhibition of the Phenylpropanoid Pathway by Diphenyliodonium Iodide.

Safety and Handling
Diphenyliodonium iodide is an irritant and is toxic if swallowed. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or a

chemical fume hood.
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Hazard Category Description GHS Pictogram

Acute Toxicity, Oral
Toxic if swallowed (Risk Code:

R25)
💀

Skin Irritation
Causes skin irritation (Risk

Code: R38)
❗

Eye Irritation
Causes serious eye irritation

(Risk Code: R36)
❗

Respiratory Irritation
May cause respiratory irritation

(Risk Code: R37)
❗

First Aid Measures:

Eyes: Rinse immediately with plenty of water for at least 15 minutes. Seek medical attention.

Skin: Wash off immediately with plenty of water.

Inhalation: Move to fresh air.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Store in a dry, cool, well-ventilated place, protected from light.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2. Diphenyleneiodonium, an NAD(P)H oxidase inhibitor, also potently inhibits mitochondrial
reactive oxygen species production. | Semantic Scholar [semanticscholar.org]

3. Diphenyliodonium | C12H10I+ | CID 12877 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.chembk.com/en/chem/Diphenyliodonium%20Iodide
https://www.benchchem.com/product/b145650?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/ra/c2/c2ra20165h/c2ra20165h.pdf
https://www.semanticscholar.org/paper/Diphenyleneiodonium%2C-an-NAD(P)H-oxidase-inhibitor%2C-Li-Trush/f3a051924ea0d3faa91cfea743830f08999fdbd3
https://www.semanticscholar.org/paper/Diphenyleneiodonium%2C-an-NAD(P)H-oxidase-inhibitor%2C-Li-Trush/f3a051924ea0d3faa91cfea743830f08999fdbd3
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyliodonium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. file.medchemexpress.com [file.medchemexpress.com]

5. chembk.com [chembk.com]

6. Organic Syntheses Procedure [orgsyn.org]

7. DIPHENYLIODONIUM CHLORIDE(1483-72-3) 1H NMR spectrum [chemicalbook.com]

8. rjpbcs.com [rjpbcs.com]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. medchemexpress.com [medchemexpress.com]

12. The phenylpropanoid pathway in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

13. Response of Phenylpropanoid Pathway and the Role of Polyphenols in Plants under
Abiotic Stress - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Diphenyliodonium
iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145650#physical-and-chemical-properties-of-
diphenyliodonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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